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Compound of Interest

Compound Name: (+)-Nebivolol-d4
Cat. No.: B15556818
Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and a
representative synthetic route for (+)-Nebivolol-d4. This deuterated isotopologue of (+)-
Nebivolol serves as a critical internal standard for its quantification in biological matrices by
mass spectrometry.[1][2] The information herein is curated for professionals in drug
development and research, with a focus on detailed experimental protocols and the underlying
pharmacological pathways.

Core Chemical Properties

(+)-Nebivolol-d4, the dextrorotatory enantiomer of Nebivolol with four deuterium atoms, is
primarily utilized in pharmacokinetic and metabolic studies.[3] Its properties are summarized
below.

Quantitative Data Summary

The key chemical and physical properties of (+)-Nebivolol-d4 hydrochloride are presented in
the table below for easy reference and comparison.
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Property

Value

Reference

Chemical Name

(oR,a'R,2R,2'S)-a,a'-
[Iminobis(methylene)]bis[6-
fluoro-3,4-dihydro-2H-1-
benzopyran-2-methanol]-d4

Hydrochloride

[4]

Synonyms

d-Nebivolol-d4 HCI,
Dexnebivolol-d4 HCI,
(S,R,R,R)-Nebivolol-d4 HCI

[4]

Molecular Formula

C22H22D4CIF2NOa

[5]

Formula Weight

445.92 g/mol

[4]115]

Not Available (NA) for the

CAS Number hydrochloride salt; 2701283- [1][4]
32-9 for the free base
Appearance Light Tan Solid / Solid [1114]

Purity (Isotopic)

>99% deuterated forms (di-da)

[1]

Solubility

Soluble in DMSO

[1]

Storage

2-8°C, Hygroscopic, Under

Inert Atmosphere

[4]

Synthesis of (+)-Nebivolol

The synthesis of Nebivolol is a significant challenge due to the presence of four chiral centers,

which allows for ten possible stereoisomers.[6] Enantioselective synthesis is crucial to isolate

the desired d-Nebivolol ((+)-Nebivolol) enantiomer, which is primarily responsible for the -

receptor blocking activity.[7] The following section details a chemo-enzymatic approach for the

synthesis of enantiopure (+)-Nebivolol. The deuteration to produce (+)-Nebivolol-d4 would

typically involve the use of a deuterated reducing agent or other deuterated building blocks in

the appropriate step. For instance, in the described pathway, a deuterated reducing agent

could be used in the conversion of the chloroketone to the chlorohydrin.
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Synthetic Workflow Overview

The synthesis involves the preparation of two key chiral fragments derived from 6-
fluorochroman, which are then coupled to form the final product. The critical step is the
enzymatic resolution or asymmetric reduction to establish the required stereochemistry. A
representative six-step synthesis is outlined below.[8]
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Synthesis of (+)-Nebivolol
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Caption: Chemo-enzymatic synthesis workflow for (+)-Nebivolol.
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Experimental Protocol: Key Stages

The following protocol is a representative summary based on published synthetic strategies.[8]

Step 1: Synthesis of 2-chloro-1-(6-fluorochroman-2-yl)ethanone The synthesis begins with the
conversion of methyl 6-fluorochromane-2-carboxylate. Instead of traditional methods using
diazo compounds, a safer approach utilizes a sulphur ylide for a one-carbon chain extension.
This forms a 3-keto sulfoxonium ylide intermediate, which is subsequently converted to the
racemic chloroketone, 2-chloro-1-(6-fluorochroman-2-yl)ethanone, in high yield.[8]

Step 2: Asymmetric Reduction to Halohydrins The racemic chloroketone undergoes an
asymmetric reduction to produce a mixture of halohydrins. This is a critical step for establishing
chirality. Biocatalytic methods using ketoreductase enzymes are highly effective, yielding the
desired stereoisomers with high enantiomeric excess.[3][9]

Step 3: Separation of Halohydrin Diastereomers The resulting mixture of halohydrins is
separated to isolate the required precursors. Preparative High-Performance Liquid
Chromatography (HPLC) is an effective method for separating the (S)-2-Chloro-1-((S)-6-
fluorochroman-2-yl)ethanol and (R)-2-Chloro-1-((S)-6-fluorochroman-2-yl)ethanol
diastereomers.[8] This separation is vital as the stereochemistry of these intermediates dictates
the final configuration of the Nebivolol molecule.[6]

Step 4: Amination to Form the Amino Alcohol The isolated (S)-2-Chloro-1-((S)-6-fluorochroman-
2-yl)ethanol undergoes an amination reaction. This step introduces the nitrogen atom that will
form the central imino bridge of the final Nebivolol structure, resulting in the formation of (R)-2-
amino-1-((S)-6-fluorochroman-2-yl)ethanol.[8]

Step 5: Final Coupling Reaction The final step is the coupling of the two key chiral
intermediates. The (R)-2-amino-1-((S)-6-fluorochroman-2-yl)ethanol (from Step 4) is reacted
with the (R)-2-chloro-1-((S)-6-fluorochroman-2-yl)ethanol (from Step 3) in a suitable solvent like
methanol with a base such as potassium carbonate. This reaction forms the final (+)-Nebivolol
product with a high enantiomeric excess (>99%).[8]

Step 6: Purification and Salt Formation The crude (+)-Nebivolol is purified using standard
techniques such as crystallization. To prepare the marketed form, the purified base is treated
with an appropriate acid, typically hydrochloric acid, to form the hydrochloride salt.[10]
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Pharmacological Signaling Pathway

Nebivolol's mechanism of action is unique among beta-blockers. It combines selective
antagonism of B1l-adrenergic receptors with a vasodilatory effect mediated by nitric oxide (NO).
[11][12]

e [1-Adrenergic Blockade: The d-enantiomer, (+)-Nebivolol, is a potent and highly selective
B1l-adrenergic receptor antagonist.[13][14] This blockade in cardiac tissue leads to a
decrease in heart rate, myocardial contractility, and blood pressure.[11][13]

 Nitric Oxide-Mediated Vasodilation: The |-enantiomer is primarily responsible for stimulating
endothelial nitric oxide synthase (eNOS) through agonism of 33-adrenergic receptors.[12]
[13][15] This increases the production of NO, a potent vasodilator, which relaxes blood
vessels, reduces peripheral vascular resistance, and contributes to the overall
antihypertensive effect.[11][12][16]

This dual mechanism distinguishes Nebivolol from other beta-blockers, offering cardiovascular
benefits through both cardiac modulation and vasodilation.[11]

Nebivolol Mechanism of Action
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Caption: Dual signaling pathway of Nebivolol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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